Cas no 442877-01-2 (2-(hydroxymethyl)oxolane-2-carboxylic acid)

• Product Name: 2-(hydroxymethyl)oxolane-2-carboxylic acid
• CAS No: 442877-01-2
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 327407
• PubChem ID: 55301808
• Update Time: 2025-06-16

2-(hydroxymethyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,tetrahydro-2-(hydroxymethyl)-
• 2-Furancarboxylicacid,tetrahydro-2-(hydroxymethyl)-(9CI)
• 2-(Hydroxymethyl)tetrahydrofuran-2-carboxylic acid
• LSKIQPLCZAULSB-UHFFFAOYSA-N
• 2-(hydroxymethyl)oxolane-2-carboxylic acid
• 2-(hydroxymethyl)-tetrahydro-2-furoic acid
• 442877-01-2
• SCHEMBL7604952
• AKOS006383575
• 2-(Hydroxymethyl)tetrahydrofuran-2-carboxylicacid
• EN300-1425677

• Inchi： 1S/C6H10O4/c7-4-6(5(8)9)2-1-3-10-6/h7H,1-4H2,(H,8,9)
• InChI Key： LSKIQPLCZAULSB-UHFFFAOYSA-N
• SMILES： O1CCCC1(C(=O)O)CO

Computed Properties

• Exact Mass: 146.058
• Monoisotopic Mass: 146.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 2-(hydroxymethyl)oxolane-2-carboxylic acid

2-(Hydroxymethyl)oxolane-2-carboxylic Acid (CAS No. 442877-01-2): A Comprehensive Overview

2-(Hydroxymethyl)oxolane-2-carboxylic acid (CAS No. 442877-01-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as HOXOCA, is characterized by its unique molecular structure, which includes a hydroxymethyl group and a carboxylic acid functional group attached to an oxolane ring. The combination of these functional groups endows HOXOCA with a range of chemical and biological properties that make it a valuable reagent in various applications.

The molecular formula of 2-(hydroxymethyl)oxolane-2-carboxylic acid is C₅H₁₀O₄, and its molecular weight is approximately 130.13 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. These physical properties facilitate its use in both laboratory settings and industrial processes.

In the realm of organic synthesis, HOXOCA serves as an important building block for the preparation of more complex molecules. Its reactivity stems from the presence of the hydroxymethyl and carboxylic acid groups, which can participate in a variety of chemical reactions, including esterification, amidation, and coupling reactions. Recent studies have explored the use of HOXOCA in the synthesis of novel pharmaceuticals and biologically active compounds. For instance, researchers at the University of California, Berkeley, have utilized HOXOCA as a key intermediate in the development of new antiviral agents targeting RNA viruses.

The biological activity of 2-(hydroxymethyl)oxolane-2-carboxylic acid has also been a subject of extensive investigation. Studies have shown that HOXOCA exhibits anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of HOXOCA demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that HOXOCA-based compounds could be developed into therapeutic agents for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, HOXOCA has been investigated for its potential as an antioxidant. Oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Research conducted at the National Institutes of Health (NIH) has shown that HOXOCA can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for use in preventive medicine and as a dietary supplement.

The safety profile of 2-(hydroxymethyl)oxolane-2-carboxylic acid has been evaluated through various toxicological studies. These studies have generally found that HOXOCA exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, it is important to follow proper handling and storage guidelines to ensure safety in both laboratory and industrial settings.

In conclusion, 2-(hydroxymethyl)oxolane-2-carboxylic acid (CAS No. 442877-01-2), or HOXOCA strong>, is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique molecular structure confers a range of chemical reactivity and biological activity that make it an invaluable tool for scientists working in diverse fields. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative solutions to pressing medical challenges.